Topology optimization (TO) can generate innovative conceptual configurations with shell–infill geometric features by distributing materials optimally within the design domain. However, physics-based topology optimization methods require repeated finite element analysis and variable updating, in which expensive computational cost limits their applications in wider industrial fields, especially for topology optimization for shell–infill structures. Fortunately, the arising of the data-based topology optimization method using deep learning has paved the way to realize real-time topology prediction for shell–infill structures. In this work, a novel and differentiable structural similarity (SSIM) loss function is introduced into the conditional generative adversarial network (cGAN) to construct the SSIM-cGAN model, and the single-channel coding strategy of initial condition is proposed to simplify the inputs of the deep learning model. SSIM-cGAN can generate shell–infill structures in real time after training with a small-scale dataset. The results generated by SSIM-cGAN and cGAN were put together for comparison, demonstrating that the shell–infill structure generated by SSIM-cGAN has lower error than cGAN, and the shell layer and porous infill structures are more integrated.

The paper presents a uniformly convergent finite difference method based on the defect correction technique to solve parabolic singular perturbation problems with discontinuous convection coefficient and source. The solution to the problem exhibits interior layer across the discontinuity and demonstrates turning point behavior. The simultaneous presence of perturbation parameters and discontinuity makes the problem stiff. A higher-order method is developed using an implicit difference scheme in time on a uniform mesh and a combination of the upwind difference method and the central difference scheme over an adaptive mesh in space. The method involves iteratively solving increasingly accurate discrete problems by computing and using the defect to correct the approximate solution. Parameter uniform error estimates show uniform convergence of first-order in time and second-order in space. Numerical experiments confirm the accuracy of the proposed scheme and support the theoretical analysis.

Artificial neural networks (NNs) with various architectures are widely used for practical problems, including multilayer perceptron (MLP), the Convolutional Neural Networks (CNNs), Recurrent Neural Networks (RNNs), among others. The TrumpetNets and TubeNets were also recently proposed for creating two-way deepnets for both forward and inverse problems. All these studies have demonstrated the power of NNs, but the theoretical foundation needs a more thorough study. This paper first conducts an intensive study on affine transformations and its role as a prediction function. This reveals a data-to-parameter (or x−w) encoding mechanism and its uniqueness with proof. Then, effects of the architecture and the roles of nonlinear activation functions wrapping the affine transformations are investigated. The effects of stacking of affine transformations and chaining of the wrapped affine transformations in an NN are examined, leading finally to a novel Universal Prediction Theory (UPT).

We apply here a class of substructuring method to improve the performance of linear tetrahedral element used in finite element analysis (FEA). The method is novel and relied on the construction of mesh inside a tetrahedron volume which behaves as an assembly of substructures. The corresponding stiffness matrix of the mesh is assembled using a static condensation procedure which is used further to obtain strain energy from a set of particular displacement vectors. This energy is the key to obtain a so-called energy ratio that will modify the stiffness matrix of a linear tetrahedral element. In the numerical tests, we show that the method can improve the performance of the tetrahedral element to approximate displacement and stress fields from the analytical solutions for cantilever and stress concentration problems, respectively.

A key difficulty of the conventional unstaggered central schemes for the shallow water equations (SWEs) is the well-balanced property that may be missed when the computational domain contains wet-dry fronts. To avoid the numerical difficulty caused by the nonconservative product, we construct a linear piecewise continuous bottom topography. We propose a new discretization of the source term on the staggered cells, and a novel “backward” step based on the water surface elevation. The core of this paper is that, we construct a map between the water surface elevation and the cell average of the free surface on the staggered cells to discretize the source term for maintaining the stationary solutions. The positivity-preserving property is obtained by using the “draining” time-step technique. A number of classical problems of the SWEs can be solved reasonably.

In this paper, a new method named Improved Finite Integration Method (IFIM) is proposed for solving Time Fractional Diffusion Equations (TFDEs). In the IFIM, the Extended Simpson’s Rule (ESR) is employed for numerical quadrature in spatial discretization. Besides, the Piecewise Quadratic Interpolation (PQI) in sense of the Hadamard finite-part integral is utilized for time discretization. Compared with the primary Finite Integration Method (FIM) with Trapezoidal rule which uses the finite difference scheme to address the time discretization, the combination of ESR and PQI in IFIM will lead to a better performance in solving TFDEs. Numerical examples are performed and compared to show the superiority of IFIM. It can also be found that the IFIM is able to obtain a higher accuracy without losing the stability and efficiency.

A convolutional neural network (CNN)-based structural damage detection (SDD) method using populations of structures and modal strain energy (MSE) is proposed. In this study, sufficient samples of the CNN are provided by numerical simulations, and the size of the model can be changed by modifying the coordinates of some nodes, thereby establishing a series of numerical models (i.e., a population). Finally, three groups are investigated, the effects of multiple indices on damage detection based on population are compared. The results demonstrate that the MSE as a damage index is superior to the other indices.

Employing various mathematical tools in machine learning is crucial since it may enhance the learning problem’s efficiency. Dynamic systems are among the most effective tools. In this study, an effort is made to examine a kind of machine learning from the perspective of a dynamic system, i.e., we apply it to learning problems whose input data is a time series. Using the discretization approach and radial basis functions, a new data set is created to adapt the data to a dynamic system framework. A discrete dynamic system is modeled as a matrix that, when multiplied by the data of each time, yields the data of the next time, or, in other words, can be used to predict the future value based on the present data, and the gradient descent technique was used to train this matrix. Eventually, using Python software, the efficacy of this approach relative to other machine learning techniques, such as neural networks, was analyzed.

The slender circle submarine pipeline possesses both shell and beam characteristics, which are widely used in practical engineering. Unfortunately, for some reason, there will be some geometric defects in the cross-section of the pipeline (such as machining errors and seawater corrosion, etc.), resulting in the stiffness of the circular submarine pipeline being different. The cracked variable stiffness pipeline is actually a typical three-dimensional complex crack problem. In this paper, taking the outer circle and inner ellipse submarine pipeline as an example, a method based on elementary mechanics and the concept of the conservation law is proposed to determine the stress intensity factors (SIFs) of variable stiffness pipeline, and a series of closed-form expressions of SIF are derived for the cracked pipeline. The results from the present method are shown to agree well with available solutions and FEM. In particular, the present method can also be easily applied to other similar variable stiffness submarine pipelines.

In this paper, we provide numerical approaches for singularly perturbed convection–diffusion problem with a discontinuous source term. As a result of the discontinuity in the source term, the problem highlights an exponential-type boundary layer and a weak interior layer. To handle both the layers at the same time, we design a nonsymmetric discontinuous Galerkin finite element technique with interior penalties (NIPG). The problem is solved using the standard Shishkin mesh. In the DG norm, uniform error estimates are derived for the problem. To verify the theoretical estimates, numerical tests are carried out.